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Compound of Interest

Compound Name: (S,R,S)-Ahpc-peg4-NH2

Cat. No.: B3067969

Essential Safety and Handling Guide for (S,R,S)-
Ahpc-peg4-NH2

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (S,R,S)-Ahpc-peg4-NH2. The following procedures
are designed to ensure a safe laboratory environment and proper management of this
PROTAC E3 ligase ligand-linker conjugate.

Hazard Identification and Personal Protective
Equipment (PPE)

(S,R,S)-Ahpc-peg4-NH2 hydrochloride is classified with the following hazards:
» Acute Toxicity 4, Oral (H302): Harmful if swallowed.

e Skin Irritation 2 (H315): Causes skin irritation.

o Eye Irritation 2 (H319): Causes serious eye irritation.

A comprehensive approach to personal protection is essential to minimize exposure.
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PPE Category

Item

Specifications and
Recommendations

Hand Protection

Chemical-resistant gloves

Disposable nitrile gloves are
required. For tasks with a
higher risk of splashes or direct
contact, consider double-
gloving. Inspect gloves for
tears before use and change
them immediately if

contaminated.[1]

Eye and Face Protection

Safety glasses/goggles

ANSI Z87.1-compliant safety
glasses with side shields are
mandatory. In situations with a
splash hazard, such as when
preparing solutions, chemical
splash goggles should be

worn.[1]

Face shield

A face shield should be used in
conjunction with safety glasses
or goggles when there is a

significant risk of splashes.[1]

Body Protection

Laboratory coat

A flame-resistant lab coat that
is fully buttoned is required to

protect skin and clothing.

Respiratory Protection

Fume hood

Use in a well-ventilated area. A
chemical fume hood is

recommended for handling the
solid compound and preparing

stock solutions.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of (S,R,S)-Ahpc-peg4-NH2

and ensure personnel safety. This compound is a PROTAC E3 ligase ligand-linker conjugate
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that incorporates the (S,R,S)-AHPC based VHL ligand and a 4-unit PEG linker.[2][3][4]

Receiving and Storage:

e Upon receipt, store the compound desiccated at -20°C for long-term storage.[2][5] For short-
term storage, 2-8°C is also indicated.

e The container should be warmed to room temperature before opening to prevent moisture
condensation.[5][6]

o PEGs and their derivatives are sensitive to light and oxidation; therefore, they should be
stored under an inert gas like Nitrogen or Argon and kept in the dark.[6]

Preparation of Stock Solutions:

Handle the solid powder in a chemical fume hood.

e (S,R,S)-Ahpc-peg4-NH2 hydrochloride is soluble in DMSO.[3] When preparing stock
solutions, use a non-amine-containing buffer at a pH of 7-9.[7]

 To facilitate handling of what may be a low-melting solid, a stock solution can be made by
dissolving the reagent in anhydrous dimethylsulfoxide (DMSQO) or dimethylformamide (DMF).

[5117]

» Aliquot stock solutions to avoid repeated freeze-thaw cycles. Store stock solutions at -80°C
for up to one year.[3]

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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